Cas no 330794-03-1 (4-Bromo-5-fluoro-2-methoxyaniline)

• Product Name: 4-Bromo-5-fluoro-2-methoxyaniline
• CAS No: 330794-03-1
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• MDL: MFCD21603958
• CID: 839417
• PubChem ID: 22347298
• Update Time: 2025-04-19

4-Bromo-5-fluoro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-methoxyaniline
• 4-?bromo-?5-?fluoro-?2-?methoxyBenzenamine
• Benzenamine, 4-bromo-5-fluoro-2-methoxy-
• WT136
• CS-W019163
• SCHEMBL1239490
• DS-14752
• DB-367545
• SY026616
• AC-28559
• MFCD21603958
• Z1416158725
• DTXSID90625089
• WOFOKKKWMDHLEX-UHFFFAOYSA-N
• AKOS015999590
• EN300-305967
• 330794-03-1

• MDL： MFCD21603958
• Inchi： 1S/C7H7BrFNO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3
• InChI Key： WOFOKKKWMDHLEX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC)N)F

Computed Properties

• Exact Mass: 218.97000
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.616±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 264.6±35.0 ºC (760 Torr),
• Flash Point: 113.8±25.9 ºC,
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 35.25000
• LogP: 2.76020

4-Bromo-5-fluoro-2-methoxyaniline Security Information

• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides